Amthamine is a histamine H2 receptor agonist (pD2 = 6.21 in isolated guinea pig atria). It is selective for H2 over H3 receptors (pD2 = 4.7 in isolated guinea pig ileum). Amthamine increases heart rate in spontaneously beating isolated guinea pig atria (pD2 = 6.72) and decreases contractions induced by cholecystokinin (CCK) octapeptide in a dose-dependent manner in isolated guinea pig gallbladder strips. It increases sheep red blood cell-induced production of IgG and IgM antibodies in rabbit serum when administered at a dose of 10 µg/kg twice per day.
Amthamine dihydrobromide is a histamine H2 agonist.
Amthamine dihydrobromide
CAS No.: 142457-00-9
Cat. No.: VC0518830
Molecular Formula: C6H13Br2N3S
Molecular Weight: 319.06 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142457-00-9 |
|---|---|
| Molecular Formula | C6H13Br2N3S |
| Molecular Weight | 319.06 g/mol |
| IUPAC Name | 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-amine;dihydrobromide |
| Standard InChI | InChI=1S/C6H11N3S.2BrH/c1-4-5(2-3-7)10-6(8)9-4;;/h2-3,7H2,1H3,(H2,8,9);2*1H |
| Standard InChI Key | XFXNNOPUDSFVJE-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)N)CCN.Br.Br |
| Canonical SMILES | CC1=C(SC(=N1)N)CCN.Br.Br |
| Appearance | Solid powder |
Introduction
Amthamine dihydrobromide is a synthetic compound known for its role as a highly selective histamine H2 receptor agonist. It is slightly more potent than histamine itself and exhibits weak antagonist activity at H3 receptors, with no activity at H1 receptors . This compound is widely used in research to study the effects of histamine on various physiological processes, including gastric acid secretion and blood pressure regulation .
Biological Activity
Amthamine dihydrobromide is primarily used for its agonistic activity on H2 receptors. This action leads to several biological effects:
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Gastric Acid Secretion: It increases gastric acid secretion, which is a key function of H2 receptors in the stomach .
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Blood Pressure Regulation: Amthamine dihydrobromide can influence blood pressure, although the exact mechanisms may vary depending on the context .
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Vasodilation: It induces vasodilation of cerebral arteries and decreases myogenic tone in vitro, which can affect blood flow and vascular resistance .
Effects on Collagen Content
Studies have shown that amthamine dihydrobromide, as an H2 receptor agonist, significantly increases collagen levels in myofibroblast cultures. This effect is observed at various concentrations, indicating its potential role in tissue remodeling and fibrosis .
Signaling Pathways
Amthamine dihydrobromide enhances cAMP levels and activates protein kinase A (PKA) in certain cell types. This signaling pathway is crucial for various cellular processes, including metabolism and gene expression .
Immune System Modulation
Research suggests that amthamine dihydrobromide can modulate immune responses by affecting mast cells and T regulatory cell function. This modulation may have implications for understanding immune regulation and potential therapeutic applications .
Storage and Handling
For optimal stability, amthamine dihydrobromide should be stored under desiccating conditions at -20°C. It is recommended to prepare solutions fresh and store them as aliquots at -20°C if needed for later use .
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